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Compound of Interest

Compound Name: BMS-604992

CAS No.: 674343-47-6

Cat. No.: B607395

Get Quote

Disclaimer: The following information on BMS-604992 has been compiled from publicly

available data, primarily from commercial vendor websites, patent literature, and review

articles. A dedicated, peer-reviewed primary research publication detailing the comprehensive

pharmacological profile and experimental protocols of this compound could not be identified.

Therefore, the depth of information, particularly regarding detailed experimental methodologies,

is limited.

Core Compound Information
BMS-604992, also identified as EX-1314, is a selective, orally active small-molecule agonist of

the Growth Hormone Secretagogue Receptor (GHSR), also known as the ghrelin receptor. As a

GHSR agonist, it mimics the action of the endogenous ligand ghrelin, which is known to play a

crucial role in stimulating growth hormone release, regulating appetite, and modulating energy

homeostasis.

Quantitative Pharmacological Data
The available quantitative data for BMS-604992 is summarized in the table below. This

information is primarily sourced from commercial suppliers and lacks extensive details on the
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experimental conditions.

Parameter Value Species/System Source

Binding Affinity (Ki) 2.3 nM Not Specified
Commercial Vendor

Data

Functional Potency

(EC50)
0.4 nM Not Specified

Commercial Vendor

Data

In Vitro and In Vivo Profile
BMS-604992 has been characterized in preclinical studies as a gastrointestinal prokinetic

agent with an ability to stimulate food intake.

In Vitro Profile
Detailed in vitro studies on BMS-604992, such as receptor selectivity screening against a

broad panel of other receptors, transporters, and enzymes, are not publicly available.

In Vivo Profile
Limited in vivo data from a review article suggests that EX-1314 (BMS-604992) enhances

gastrointestinal motility and food intake in rodents.[1][2][3][4][5]
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Study Type Species
Administrat
ion Route

Dose
Observed
Effect

Source

Gastric

Emptying
Mice

Intraperitonea

l
500 µg/kg

Significant

increase in

gastric

emptying

Review

Article

Fecal Output Mice Oral 300 mg/kg

2-fold

increase in

fecal output

in fed animals

Review

Article

Food Intake Rodents Not Specified Not Specified
Stimulation of

food intake

Review

Article

Mechanism of Action and Signaling Pathways
As a GHSR agonist, BMS-604992 is expected to activate the signaling pathways downstream

of this G-protein coupled receptor. The primary signaling cascade initiated by GHSR activation

involves the Gq protein, leading to the activation of phospholipase C (PLC), which in turn

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key event in

growth hormone secretion and other cellular responses.

Other potential signaling pathways that can be modulated by GHSR activation include the

Mitogen-Activated Protein Kinase (MAPK), Protein Kinase A (PKA), and Protein Kinase B (Akt)

pathways.
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Caption: General signaling pathway of the Growth Hormone Secretagogue Receptor (GHSR).

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the characterization of BMS-604992 are not

publicly available. The following are generalized descriptions of potential methodologies based

on the available information and standard practices for evaluating GHSR agonists.

In Vitro Radioligand Binding Assay (Hypothetical)
Objective: To determine the binding affinity (Ki) of BMS-604992 for the GHSR.

Methodology:

Cell membranes expressing the human GHSR would be prepared.

A radiolabeled ligand for GHSR (e.g., [125I]-Ghrelin) would be used.

Increasing concentrations of unlabeled BMS-604992 would be incubated with the cell

membranes and the radioligand.

Following incubation, the bound and free radioligand would be separated by filtration.

The amount of bound radioactivity would be measured using a gamma counter.

The Ki value would be calculated from the IC50 value (concentration of BMS-604992 that

inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.

In Vitro Functional Assay - Intracellular Calcium
Mobilization (Hypothetical)

Objective: To determine the functional potency (EC50) of BMS-604992 in activating the

GHSR.

Methodology:
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Cells stably expressing the human GHSR would be loaded with a calcium-sensitive

fluorescent dye (e.g., Fluo-4 AM).

The baseline fluorescence would be measured.

Increasing concentrations of BMS-604992 would be added to the cells.

The change in fluorescence, corresponding to the increase in intracellular calcium, would

be measured over time using a fluorescence plate reader.

The EC50 value would be determined by plotting the concentration-response curve.

In Vivo Gastric Emptying Study (Conceptual Workflow)
The following diagram illustrates a conceptual workflow for an in vivo study to assess the effect

of BMS-604992 on gastric emptying in mice, based on the limited information available.
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Caption: Conceptual workflow for an in vivo gastric emptying study.
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Conclusion
BMS-604992 (EX-1314) is a potent GHSR agonist with demonstrated preclinical activity in

stimulating food intake and gastrointestinal motility in rodents. While basic pharmacological

parameters like Ki and EC50 values are available, a comprehensive, publicly accessible

pharmacological profile from primary research is lacking. The information presented here is

based on the limited available data and should be interpreted with caution. Further detailed

studies would be required to fully elucidate the therapeutic potential and safety profile of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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